Cas no 1082040-42-3 (6-Nitro Indole-4-methylcarboxylate)

• Product Name: 6-Nitro Indole-4-methylcarboxylate
• CAS No: 1082040-42-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 2116774
• PubChem ID: 53399411
• Update Time: 2025-07-20

6-Nitro Indole-4-methylcarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-nitro-1H-indole-4-carboxylate
• 6-Nitro indole-4-methylcarboxylate
• 1h-indole-4-carboxylic acid,6-nitro-,methyl ester
• 1H-Indole-4-carboxylic acid, 6-nitro-, Methyl ester
• DA-47991
• SCHEMBL13987130
• DTXSID301283620
• CS-0107154
• I10993
• 1082040-42-3
• 6-Nitro Indole-4-methylcarboxylate

• Inchi： 1S/C10H8N2O4/c1-16-10(13)8-4-6(12(14)15)5-9-7(8)2-3-11-9/h2-5,11H,1H3
• InChI Key： PGBLJFAKGKGOCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC2=C1C=CN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 427.2±25.0 °C at 760 mmHg
• Flash Point: 212.2±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Nitro Indole-4-methylcarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Nitro Indole-4-methylcarboxylate

6-Nitro Indole-4-methylcarboxylate (CAS No. 1082040-42-3): An Overview of Its Structure, Synthesis, and Applications

6-Nitro Indole-4-methylcarboxylate (CAS No. 1082040-42-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities and potential applications. In this comprehensive overview, we will delve into the structural features, synthetic methods, and recent advancements in the research and application of 6-Nitro Indole-4-methylcarboxylate.

Molecular Structure and Properties

The molecular formula of 6-Nitro Indole-4-methylcarboxylate is C₁₁H₉N₂O₄, with a molecular weight of approximately 235.19 g/mol. The compound features an indole core with a nitro group at the 6-position and a methylcarboxylate group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The indole ring is a fundamental structure in many biologically active compounds, including natural products and synthetic drugs. The nitro group, known for its strong electron-withdrawing properties, can influence the electronic distribution within the molecule, affecting its reactivity and biological activity. The methylcarboxylate group adds further complexity to the molecule, contributing to its solubility and reactivity in different solvents.

Synthetic Methods

The synthesis of 6-Nitro Indole-4-methylcarboxylate has been explored through various routes, each offering unique advantages and challenges. One common approach involves the nitration of 4-methylindole followed by esterification. This method typically starts with the preparation of 4-methylindole, which can be synthesized from indole and methyl iodide using a Friedel-Crafts alkylation reaction. The resulting 4-methylindole is then subjected to nitration using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the 6-position.

Another synthetic route involves the direct synthesis of the ester functionality through a one-pot reaction. This method utilizes a coupling reaction between 6-nitroindole-4-carboxylic acid and methanol in the presence of a suitable catalyst, such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This approach offers high yields and purity, making it suitable for large-scale production.

Biological Activities and Applications

6-Nitro Indole-4-methylcarboxylate has been studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent research has highlighted its ability to modulate various signaling pathways involved in inflammation and cancer progression.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 6-Nitro Indole-4-methylcarboxylate. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 6-Nitro Indole-4-methylcarboxylate could be a promising candidate for developing new anti-inflammatory drugs.

Additionally, studies have explored the antimicrobial properties of 6-Nitro Indole-4-methylcarboxylate. A research team from the University of California demonstrated that the compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. These findings open up new possibilities for developing novel antibiotics to combat drug-resistant bacterial infections.

In the realm of cancer research, 6-Nitro Indole-4-methylcarboxylate has shown promise as an anticancer agent. A study published in Cancer Research reported that the compound selectively inhibits cancer cell proliferation by inducing apoptosis through mitochondrial dysfunction. The selective toxicity towards cancer cells makes it an attractive lead compound for further drug development.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the structure-activity relationships (SAR) of 6-Nitro Indole-4-methylcarboxylate. These studies have provided insights into how specific functional groups contribute to its biological activities.

A computational study using molecular dynamics simulations revealed that the nitro group enhances the binding affinity of 6-Nitro Indole-4-methylcarboxylate to target proteins involved in inflammation and cancer signaling pathways. The methylcarboxylate group was found to stabilize key interactions within these complexes, further enhancing its biological activity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 6-Nitro Indole-4-methylcarboxylate continues to uncover new avenues for its application in medicinal chemistry and materials science. Future studies should focus on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug development.

In conclusion, 6-Nitro Indole-4-methylcarboxylate (CAS No. 1082040-42-3) is a multifaceted organic compound with significant potential in various fields. Its unique molecular structure and diverse biological activities make it an exciting subject for further investigation. As research progresses, it is likely that this compound will continue to play a vital role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.